![molecular formula C14H11Br3N2OS2 B4996303 N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide](/img/structure/B4996303.png)
N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.
Mechanism of Action
The mechanism of action of N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide is not fully understood. However, it has been suggested that the compound may exert its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It may also act as an antioxidant and anti-inflammatory agent by reducing oxidative stress and inflammation in cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in inflammation. It has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which help to reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide in lab experiments is its potential as a novel antitumor agent. It may also be useful in studying the mechanisms of inflammation and oxidative stress in cells. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide. One direction is to further investigate its antitumor activity and potential as a cancer treatment. Another direction is to study its anti-inflammatory and antioxidant properties and potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide involves the reaction of 2,6-dibromo-4-methoxyaniline with 2-thiophenecarboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with 2-mercaptothiazoline and hydrobromic acid to yield the final product.
Scientific Research Applications
N-(2,6-dibromo-4-methoxyphenyl)-4-(2-thienyl)-1,3-thiazol-2-amine hydrobromide has been found to have potential applications in biomedical research. It has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-(2,6-dibromo-4-methoxyphenyl)-4-thiophen-2-yl-1,3-thiazol-2-amine;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Br2N2OS2.BrH/c1-19-8-5-9(15)13(10(16)6-8)18-14-17-11(7-21-14)12-3-2-4-20-12;/h2-7H,1H3,(H,17,18);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYGJZBDIJVWUGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)Br)NC2=NC(=CS2)C3=CC=CS3)Br.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Br3N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
527.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.